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Compound of Interest

Compound Name:
2-(Aminomethyl)benzamide

hydrochloride

Cat. No.: B1523588 Get Quote

An In-Depth Technical Guide to the Safe Handling, Storage, and Use of 2-
(Aminomethyl)benzamide Hydrochloride

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the essential safety protocols, handling

procedures, and storage requirements for 2-(Aminomethyl)benzamide hydrochloride (CAS

No. 88905-95-5). Designed for researchers, chemists, and professionals in the field of drug

development, this document synthesizes critical safety data with practical, field-tested insights

to ensure the responsible and safe utilization of this compound in a laboratory setting. The

protocols outlined herein are designed to be self-validating, promoting a culture of safety and

scientific integrity.

Compound Identification and Physicochemical
Properties
2-(Aminomethyl)benzamide hydrochloride is a chemical intermediate with potential

applications in pharmaceutical synthesis. A thorough understanding of its fundamental

properties is the cornerstone of its safe handling.
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Property Value Source

CAS Number 88905-95-5

Molecular Formula C8H11ClN2O

Molecular Weight 186.64 g/mol

Appearance White to off-white solid

Melting Point 225-229 °C

Solubility Information not available

Synonyms
2-(Aminomethyl)benzamide

HCl

The lack of publicly available solubility data necessitates that researchers perform small-scale

solubility tests under controlled conditions before preparing solutions for experimental use.

Hazard Identification and Toxicological Profile
Based on available safety data sheets, 2-(Aminomethyl)benzamide hydrochloride is

classified as an irritant. The primary routes of exposure are inhalation, ingestion, and skin/eye

contact.

2.1. Health Hazards

Skin Irritation: May cause skin irritation upon direct contact.

Eye Irritation: Can cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

As of the latest data, this compound has not been classified for carcinogenic, mutagenic, or

reproductive toxicity. However, due to the limited toxicological data available, it is prudent to

handle it as a potentially hazardous substance.

2.2. Environmental Hazards
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There is currently no available data on the environmental impact of this compound. Therefore,

it is imperative to prevent its release into the environment. All waste containing this chemical

must be disposed of in accordance with local, state, and federal regulations.

Safe Handling and Personal Protective Equipment
(PPE)
A proactive approach to safety is paramount when handling 2-(Aminomethyl)benzamide
hydrochloride. The following protocols are designed to minimize exposure and mitigate risks.

3.1. Engineering Controls

All handling of this compound should be conducted in a well-ventilated area. A chemical fume

hood is strongly recommended, especially when working with the powdered form or when

heating solutions, to prevent the inhalation of dust or vapors. An eyewash station and safety

shower must be readily accessible in the immediate work area.

3.2. Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for personal safety. The following should be

considered the minimum requirement:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes and airborne particles.

Skin Protection:

Gloves: Wear impervious gloves, such as nitrile rubber. Regularly inspect gloves for any

signs of degradation or puncture before and during use.

Lab Coat: A standard laboratory coat should be worn at all times.

Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-

approved respirator with an appropriate particulate filter is recommended.

3.3. General Hygiene Practices
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Contaminated work clothing should not be allowed out of the workplace.

Storage and Stability
Proper storage is crucial to maintain the integrity of 2-(Aminomethyl)benzamide
hydrochloride and to prevent hazardous situations.

Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. The

recommended storage temperature is in a refrigerator (2-8 °C) to ensure long-term stability.

Incompatible Materials: Keep away from strong oxidizing agents.

Container Integrity: Regularly inspect containers for any signs of damage or leaks.

Accidental Release and Emergency Procedures
In the event of an accidental release, a calm and methodical response is essential.

5.1. Spills

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill. For solid spills, carefully sweep or

scoop the material into a suitable container for disposal, avoiding the generation of dust. For

liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

chemical waste container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.
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Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

institutional and governmental regulations.

5.2. First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: In case of contact, immediately wash the skin with plenty of soap and water.

Remove contaminated clothing and shoes. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

5.3. Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides,

nitrogen oxides, and hydrogen chloride gas may be formed.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Visualizations
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Caption: A stepwise workflow for the safe handling of 2-(Aminomethyl)benzamide
hydrochloride from preparation to cleanup.

Emergency Response for Accidental Spill
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Caption: A clear, sequential process for responding to an accidental spill of 2-
(Aminomethyl)benzamide hydrochloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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